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Compound of Interest

Compound Name: 2,3-Difluorobenzaldehyde

Cat. No.: B042452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,3-
Difluorobenzaldehyde in its liquid state. This valuable aromatic aldehyde is a key intermediate

in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1] Understanding

its physical characteristics is paramount for its effective handling, application in synthetic

protocols, and for the quality control of processes in which it is a constituent.

Core Physical and Chemical Properties
The physical properties of 2,3-Difluorobenzaldehyde are summarized in the table below.

These values have been compiled from various chemical suppliers and databases and

represent typical specifications for this compound.
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Property Value Notes

Molecular Formula C₇H₄F₂O

Molecular Weight 142.10 g/mol

Appearance
Colorless to light yellow clear

liquid

Boiling Point 64-65 °C at 17 mmHg

Density 1.301 g/mL at 25 °C

Refractive Index (n20/D) 1.499 - 1.50 at 20 °C

Flash Point 58 °C (136.4 °F) Closed cup

Purity ≥ 97% - 98%
As determined by Gas

Chromatography (GC)

Storage Conditions Store at 2 - 8 °C Air sensitive

Experimental Protocols for Physical Property
Determination
The following sections detail generalized, yet standard, experimental methodologies for the

determination of the key physical properties listed above. These protocols are representative of

the techniques used to characterize liquid organic compounds like 2,3-Difluorobenzaldehyde.

Boiling Point Determination (Micro Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, a micro boiling point determination is often employed.[2]

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath)

Thermometer

Small test tube (e.g., fusion tube)
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Capillary tube, sealed at one end

Heat source (e.g., Bunsen burner or hot plate)

Liquid for heating bath (e.g., paraffin oil)

Procedure:

A small amount of the 2,3-Difluorobenzaldehyde liquid is placed into the small test tube.

The capillary tube is placed in the test tube with the open end submerged in the liquid and

the sealed end above the liquid surface.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is immersed in the Thiele tube containing the heating liquid.

The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will

be expelled, seen as a slow stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube. The heat source is then removed.

The liquid is allowed to cool. The temperature at which the bubbling stops and the liquid

begins to be drawn into the capillary tube is recorded as the boiling point.[3][4][5]

Density Measurement (Oscillating U-tube Method)
The density of a liquid can be accurately determined using a digital density meter, which often

employs the oscillating U-tube principle. This method is outlined in standards such as ASTM

D4052.[6][7]

Apparatus:

Digital Density Meter with an oscillating U-tube

Syringe or automated sampler for sample injection
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Thermostatic control for the measuring cell

Procedure:

The instrument is calibrated using two standards of known density, typically dry air and

deionized water.

The measuring cell (the U-tube) is brought to the desired temperature (e.g., 25 °C) and held

constant.

A small volume of 2,3-Difluorobenzaldehyde is introduced into the U-tube, ensuring no air

bubbles are present.[8]

The U-tube is electronically excited, causing it to oscillate. The instrument measures the

frequency of this oscillation.

The density of the sample is calculated from the oscillation period, as the mass of the liquid

in the tube directly influences this period. The instrument's software typically performs this

calculation automatically based on the calibration data.[9]

Refractive Index Measurement (Abbe Refractometer)
The refractive index is a measure of how light bends as it passes through a substance. It is a

characteristic property and is often used to assess purity. An Abbe refractometer is a common

instrument for this measurement.[10]

Apparatus:

Abbe Refractometer

Constant temperature water bath

Light source (typically a sodium lamp or a white light source with a compensator)

Dropper

Procedure:
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The refractometer prisms are cleaned and dried thoroughly.

The instrument is calibrated using a standard of known refractive index, such as distilled

water.[11]

A few drops of 2,3-Difluorobenzaldehyde are placed on the surface of the lower prism.[11]

The prisms are closed and locked. The temperature is allowed to equilibrate to the set point

(e.g., 20 °C) by circulating water from the water bath.[12]

The light source is positioned to illuminate the prisms. While looking through the eyepiece,

the adjustment knob is turned until the field of view shows a distinct light and dark region.

If color fringes are observed at the borderline, the compensator is adjusted to produce a

sharp, achromatic boundary.

The adjustment knob is used to align the borderline precisely with the crosshairs in the

eyepiece.

The refractive index is then read directly from the instrument's scale.[13]

Flash Point Determination (Closed Cup Method)
The flash point is the lowest temperature at which a liquid's vapors will ignite when an ignition

source is present. The closed cup method is used for volatile liquids and provides a more

conservative measure of flammability.[14] Common standards include ASTM D56 and ASTM

D93.[15]

Apparatus:

Closed cup flash point tester (e.g., Pensky-Martens or Tag)

Sample cup and lid with an ignition source applicator

Stirrer (for Pensky-Martens)

Thermometer
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Heating source with controlled rate

Procedure:

The sample cup is filled with 2,3-Difluorobenzaldehyde to the specified level.

The lid is secured, and the thermometer is placed in its holder.

The sample is heated at a slow, constant rate as specified by the standard method.[15]

The sample is stirred (if using the Pensky-Martens method).

At regular temperature intervals, the ignition source (a small flame or electric arc) is applied

to the vapor space through an opening in the lid.

The temperature at which a distinct flash is observed inside the cup is recorded as the flash

point.[15][16]

Synthesis Workflow
2,3-Difluorobenzaldehyde is an important organic synthesis intermediate.[17] One common

laboratory and industrial synthesis method involves the direct formylation of 1,2-

difluorobenzene.[17][18] The following diagram illustrates a typical workflow for this synthesis.

1,2-Difluorobenzene
+ THF (Solvent)

Cooling to -65 °C
(Nitrogen Atmosphere)

Step 1 Addition of
n-Butyllithium (n-BuLi)

Step 2 Lithiation
(Insulation for 0.5h)

Addition of
N,N-Dimethylformamide (DMF)

Step 3 Formylation
(Warm to -30 °C)

Quenching with
10% Hydrochloric Acid

Step 4 Workup
(Washing & Distillation)

Step 5 2,3-Difluorobenzaldehyde
(Final Product)

Click to download full resolution via product page

Caption: Synthesis of 2,3-Difluorobenzaldehyde via formylation of 1,2-difluorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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